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Compound of Interest

Compound Name: Captamine

Cat. No.: B089715 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of pharmacologically active compounds is paramount. This document provides

essential, immediate safety and logistical information for handling Ketamine, a DEA Schedule

III controlled substance, to minimize exposure risk and ensure regulatory compliance.

Personal Protective Equipment (PPE)
The selection of appropriate Personal Protective Equipment (PPE) is the first line of defense

against accidental exposure to Ketamine. The following table summarizes the recommended

PPE for various handling scenarios.
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Activity Minimum PPE Requirement

Enhanced Precautions (for

spills, aerosol generation, or

handling high

concentrations)

Weighing and Preparing

Solutions

Disposable nitrile, neoprene,

or natural rubber gloves (single

pair), Lab coat or gown, Safety

glasses with side shields

Double gloves, Disposable

gown, Face shield

Administering to Animals

Disposable nitrile, neoprene,

or natural rubber gloves (single

pair), Lab coat or gown, Safety

glasses with side shields

Double gloves, Disposable

gown, Face shield

Cleaning and Decontamination

Disposable nitrile, neoprene,

or natural rubber gloves

(double pair), Lab coat or

gown, Safety glasses with side

shields

Chemical-resistant apron over

gown, Face shield

Disposal of Waste

Disposable nitrile, neoprene,

or natural rubber gloves

(double pair), Lab coat or

gown, Safety glasses with side

shields

Face shield, Respiratory

protection (if splash or aerosol

risk)

Operational Plan for Handling Ketamine
A systematic approach to handling Ketamine is crucial for maintaining a safe laboratory

environment. The following workflow outlines the key steps from preparation to disposal.
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Preparation

Handling

Post-Handling & Cleanup

Disposal

Don Appropriate PPE

Prepare a Designated, Well-Ventilated Work Area

Gather All Necessary Materials and Equipment

Weigh Ketamine Powder in a Fume Hood or Ventilated Balance Enclosure

Dissolve Ketamine in a Suitable Solvent

Administer Solution

Decontaminate Work Surfaces and Equipment

Doff PPE in the Correct Order

Wash Hands Thoroughly

Segregate Waste Streams (Sharps, Liquid, Solid)

Dispose of Unused Inventory via a DEA-Registered Reverse Distributor Dispose of Residual Wastage According to Institutional Guidelines

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Ketamine.
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Disposal Plan
The disposal of Ketamine, as a controlled substance, is strictly regulated by the Drug

Enforcement Administration (DEA).[1] It is crucial to differentiate between "inventory" (unused,

expired, or recalled substances) and "wastage" (residual amounts from administration).

Disposal of Inventory:

Unused or expired Ketamine must be disposed of through a DEA-registered reverse

distributor.[2]

Alternatively, incineration at an EPA-approved facility is a recognized method for rendering

the substance non-retrievable.[3]

Maintain meticulous records of all disposed inventory for at least two years, available for

DEA inspection.[3]

Disposal of Wastage:

The DEA does not mandate a specific disposal method for wastage, but it must be recorded

and secured to prevent diversion.[2]

Residual or waste Ketamine can be rendered irretrievable by mixing it with an inert material

like cat litter before disposal as pharmaceutical waste through a licensed contractor.[4]

Commercially available denaturing kits can also be used for this purpose.[4]

It is considered good practice to have a witness for the destruction of wastage and to

document the process.[4]

Spill Management: In the event of a spill, evacuate the area and ensure it is well-ventilated.

Wear appropriate PPE, including double gloves, a gown, and eye/face protection. For larger

spills, respiratory protection may be necessary. Absorb the spill with an inert material, place it in

a sealed container, and dispose of it as hazardous waste. Clean and decontaminate the spill

area thoroughly.

By adhering to these safety protocols and disposal plans, research professionals can handle

Ketamine responsibly, ensuring personal safety and regulatory compliance. Always consult
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your institution's specific Environmental Health & Safety (EH&S) guidelines for detailed

procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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